Cas no 2634687-58-2 ((S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole
• CAS No: 2634687-58-2
• MF: C₂₇H₂₈NOP
• MW: 413.491087913513
• CID: 5140352
• PubChem ID: 102318388
• Update Time: 2026-03-03

(S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole
• 2634687-58-2
• (4S)-4-cyclohexyl-2-[2-(diphenylphosphanyl)phenyl]-4,5-dihydro-1,3-oxazole
• CS-0199064
• E75519
• [2-[(4S)-4-cyclohexyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-diphenylphosphane

• Inchi： 1S/C27H28NOP/c1-4-12-21(13-5-1)25-20-29-27(28-25)24-18-10-11-19-26(24)30(22-14-6-2-7-15-22)23-16-8-3-9-17-23/h2-3,6-11,14-19,21,25H,1,4-5,12-13,20H2/t25-/m1/s1
• InChI Key： MNMYEHCIHFXGHU-RUZDIDTESA-N
• SMILES： O1C[C@H](C2CCCCC2)N=C1C1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 413.190851514g/mol
• Monoisotopic Mass: 413.190851514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 21.6Ų

Additional information on (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole

Introduction to (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole (CAS No. 2634687-58-2)

(S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole (CAS No. 2634687-58-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclohexyl group, a diphenylphosphanyl moiety, and a 4,5-dihydrooxazole ring, which collectively contribute to its distinct chemical properties and biological activities.

The cyclohexyl group in this compound provides steric hindrance and influences the conformational stability, making it a valuable scaffold for the design of bioactive molecules. The diphenylphosphanyl moiety, on the other hand, imparts phosphorus-based functionalities that can enhance the compound's reactivity and binding affinity to various biological targets. The 4,5-dihydrooxazole ring is a key structural element that contributes to the overall rigidity and stability of the molecule, which is crucial for maintaining its biological activity.

Recent research has highlighted the importance of chiral compounds in drug discovery and development. The enantiomeric purity of (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole is particularly significant because many biological processes are highly sensitive to the chirality of molecules. Studies have shown that enantiomers can exhibit different pharmacological profiles, with one enantiomer being more active or less toxic than the other. Therefore, the synthesis and isolation of pure enantiomers are essential for optimizing therapeutic outcomes.

In terms of synthetic methodology, several approaches have been developed to access this compound efficiently. One notable method involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the chiral center. For example, a palladium-catalyzed asymmetric allylic alkylation reaction has been reported to yield (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole with excellent enantioselectivity and yield. This method not only simplifies the synthetic route but also reduces the number of purification steps required.

The biological evaluation of (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole has revealed promising results in various assays. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. For instance, it has been shown to effectively inhibit kinases that play critical roles in cancer progression and inflammatory responses. Additionally, preliminary in vivo studies in animal models have indicated that this compound possesses favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity.

The potential therapeutic applications of (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole are diverse and include the treatment of cancer, inflammatory diseases, and neurological disorders. Its ability to modulate key signaling pathways makes it an attractive candidate for further preclinical and clinical development. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, (S)-4-Cyclohexyl-2-(2-(diphenylphosphanyl)phenyl)-4,5-dihydrooxazole (CAS No. 2634687-58-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable target for further investigation and development as a potential therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.